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Cat. No.: B569216 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of iPD1, a novel anti-Programmed Death-1 (PD-1)

recombinant monoclonal antibody, with other commercially available anti-PD-1 antibodies and

alternative affinity reagents. The following sections present supporting experimental data and

detailed protocols to allow for an objective evaluation of iPD1's performance characteristics.

Introduction to iPD1 and the PD-1 Pathway
Programmed Death-1 (PD-1) is a critical immune checkpoint receptor expressed on activated T

cells, B cells, and myeloid cells.[1] Its interaction with its ligands, PD-L1 and PD-L2,

downregulates T-cell activation, playing a crucial role in preventing autoimmunity but also

allowing tumor cells to evade immune surveillance.[1] The blockade of the PD-1/PD-L1

pathway has become a cornerstone of cancer immunotherapy.[1]

iPD1 is a recombinantly produced humanized IgG1 monoclonal antibody designed to bind to

human PD-1 with high affinity and specificity, thereby blocking the interaction with its ligands

and restoring anti-tumor immune responses. This guide evaluates the binding characteristics of

iPD1 in comparison to other established anti-PD-1 antibodies and non-antibody-based

alternatives.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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